Cas no 132213-03-7 (Imidazo[1,2-a]pyridin-6-ylmethanamine)

Imidazo[1,2-a]pyridin-6-ylmethanamine is a heterocyclic amine derivative featuring an imidazo[1,2-a]pyridine core, a scaffold of significant interest in medicinal and pharmaceutical chemistry. Its structural motif is valued for its versatility in drug discovery, particularly as a building block for bioactive compounds targeting neurological and inflammatory pathways. The compound’s amine functionality enhances its reactivity, enabling facile derivatization for the synthesis of novel analogs. Its rigid bicyclic framework contributes to improved binding affinity and metabolic stability in drug candidates. Researchers favor this intermediate for its potential in developing kinase inhibitors, GPCR modulators, and other therapeutic agents, underscoring its utility in rational drug design.
Imidazo[1,2-a]pyridin-6-ylmethanamine structure
132213-03-7 structure
Product Name:Imidazo[1,2-a]pyridin-6-ylmethanamine
CAS No:132213-03-7
MF:C8H9N3
MW:147.177160978317
MDL:MFCD08435852
CID:133590
PubChem ID:14813792
Update Time:2025-06-08

Imidazo[1,2-a]pyridin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridin-6-ylmethanamine
    • Imidazo[1,2-a]pyridine-6-methanamine
    • Imidazo[1,2-a]pyridin-6-ylmethylamine
    • 6-(Aminomethyl)imidazo[1,2-a]pyridine
    • C-Imidazo[1,2-a]pyridin-6-yl-methylamine
    • (H-iMidazo[1,2-a]pyridin-6-yl)MethanaMine
    • SCHEMBL6092812
    • EN300-1241724
    • AKOS006345733
    • CHEMBL5218868
    • W-205396
    • Imidazo[1,2-a]pyridin-6-ylmethylamine, AldrichCPR
    • 1-(IMIDAZO[1,2-A]PYRIDIN-6-YL)METHANAMINE
    • F14017
    • DTXSID50564324
    • CS-0085040
    • {imidazo[1,2-a]pyridin-6-yl}methanamine
    • MFCD08435852
    • 1-{IMIDAZO[1,2-A]PYRIDIN-6-YL}METHANAMINE
    • 132213-03-7
    • BDBM50607379
    • AB44926
    • 6-(Aminomethyl)imidazo[1,2-a]pyridine97%
    • 6-(Aminomethyl)imidazo[1,2-a]pyridine 97%
    • SY035069
    • MDL： MFCD08435852
    • Inchi： 1S/C8H9N3/c9-5-7-1-2-8-10-3-4-11(8)6-7/h1-4,6H,5,9H2
    • InChI Key： YGXHRFPVDFQLNF-UHFFFAOYSA-N
    • SMILES： N12C=CN=C1C=CC(CN)=C2

Computed Properties

  • Exact Mass: 147.08000
  • Monoisotopic Mass: 147.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.3Ų

Experimental Properties

  • Melting Point: 96.5-99
  • PSA: 43.32000
  • LogP: 1.49330

Imidazo[1,2-a]pyridin-6-ylmethanamine Security Information

  • Hazard Statement： Corrosive
  • Hazard Category Code： 22
  • Hazardous Material Identification： C

Imidazo[1,2-a]pyridin-6-ylmethanamine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Imidazo[1,2-a]pyridin-6-ylmethanamine Pricemore >>

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